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Compound of Interest

Compound Name: Tyrphostin 47

Cat. No.: B038317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of Tyrphostin 47 stock solutions using dimethyl sulfoxide (DMSO). Adherence to

these guidelines is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Tyrphostin 47, also known as AG-213 or RG-50864, is a potent inhibitor of the epidermal

growth factor receptor (EGFR) kinase activity.[1][2] It is widely used in cell biology and cancer

research to investigate the role of tyrosine kinases in signal transduction pathways.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Tyrphostin 47.
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Property Value Source(s)

Molecular Formula C₁₀H₈N₂O₂S [1]

Molecular Weight 220.25 g/mol [1][2]

CAS Number 118409-60-2 [1]

Appearance Solid powder [1]

Solubility in DMSO 50 mg/mL

IC₅₀ for EGFR Kinase 2.4 µM [1]

Storage (Powder)
-20°C for long term (months to

years)
[1]

Storage (DMSO Stock)
-20°C for 1-3 months; -80°C

for ≥6 months
[3]

Experimental Protocols
Materials

Tyrphostin 47 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol 1: Preparation of a 50 mM Tyrphostin 47 Stock
Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution, a common concentration for

in vitro experiments.
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Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin 47 powder to reach

room temperature to prevent moisture condensation.

Weighing: In a sterile microcentrifuge tube, carefully weigh out the desired amount of

Tyrphostin 47 powder. To prepare 1 mL of a 50 mM stock solution, weigh out 11.01 mg of

Tyrphostin 47.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.050 mol/L = 0.00005 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00005 mol x 220.25 g/mol = 0.01101 g = 11.01 mg

Dissolving: Add the appropriate volume of anhydrous, high-purity DMSO to the powder. For

11.01 mg of Tyrphostin 47, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and orange. Gentle warming in a 37°C water bath

can aid in dissolution if necessary.[4]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, amber-colored microcentrifuge tubes to minimize freeze-thaw cycles and protect from

light.[3][5]

For short-term storage (1-3 months), store aliquots at -20°C.[3]

For long-term storage (6 months or longer), store aliquots at -80°C.[3]

Protocol 2: Dilution of Tyrphostin 47 Stock Solution for
Cell Culture Experiments

Thawing: Thaw a single aliquot of the Tyrphostin 47 DMSO stock solution at room

temperature.
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Working Solution Preparation: Prepare the final working concentration by diluting the stock

solution in your cell culture medium. For example, to prepare a 50 µM working solution from

a 50 mM stock, a 1:1000 dilution is required (e.g., add 1 µL of the 50 mM stock to 999 µL of

cell culture medium).

Important Considerations:

To avoid precipitation, add the DMSO stock solution dropwise to the cell culture medium

while gently vortexing.[6]

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% to avoid solvent-induced cytotoxicity.[6] For sensitive cell lines, a final DMSO

concentration of ≤ 0.1% is recommended.[6]

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO used in the experimental conditions.[6]

Mandatory Visualizations
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Workflow for Preparing Tyrphostin 47 Stock Solution
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Caption: Workflow for preparing Tyrphostin 47 stock solution.
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Tyrphostin 47 Inhibition of EGFR Signaling
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Caption: Tyrphostin 47 inhibits EGFR autophosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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